Cas no 13600-37-8 (2H-Tetrazole,5-(3-methyl-5-isoxazolyl)-)
2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)-
- 1H-Tetrazole,5-(3-methyl-5-isoxazolyl)-(8CI)
- 5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole
- 13600-37-8
- EN300-7695114
- SCHEMBL5081607
- 3-methyl-5-(2H-tetrazol-5-yl)-1,2-oxazole
-
- Inchi: 1S/C5H5N5O/c1-3-2-4(11-8-3)5-6-9-10-7-5/h2H,1H3,(H,6,7,9,10)
- InChI Key: GMJGOIWOVGUYSD-UHFFFAOYSA-N
- SMILES: O1C(C2N=NNN=2)=CC(C)=N1
Computed Properties
- Exact Mass: 151.04955
- Monoisotopic Mass: 151.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5A^2
- XLogP3: 0
Experimental Properties
- PSA: 80.49
2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7695114-0.05g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 0.05g |
$732.0 | 2024-05-22 | |
| Enamine | EN300-7695114-0.1g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 0.1g |
$767.0 | 2024-05-22 | |
| Enamine | EN300-7695114-0.25g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 0.25g |
$801.0 | 2024-05-22 | |
| Enamine | EN300-7695114-0.5g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 0.5g |
$836.0 | 2024-05-22 | |
| Enamine | EN300-7695114-1.0g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 1.0g |
$871.0 | 2024-05-22 | |
| Enamine | EN300-7695114-2.5g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 2.5g |
$1707.0 | 2024-05-22 | |
| Enamine | EN300-7695114-5.0g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 5.0g |
$2525.0 | 2024-05-22 | |
| Enamine | EN300-7695114-10.0g |
5-(3-methyl-1,2-oxazol-5-yl)-1H-1,2,3,4-tetrazole |
13600-37-8 | 95% | 10.0g |
$3746.0 | 2024-05-22 |
2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)-
Comprehensive Overview of 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- (CAS No. 13600-37-8)
2H-Tetrazole,5-(3-methyl-5-isoxazolyl)-, with the CAS number 13600-37-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrazole family, known for its diverse biological activities and applications in drug discovery. The integration of the isoxazole moiety further enhances its potential as a versatile building block in organic synthesis. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in areas such as anti-inflammatory agents and antimicrobial compounds.
The structural uniqueness of 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- lies in its fused heterocyclic system, which contributes to its stability and reactivity. This makes it an attractive candidate for medicinal chemistry applications, where it serves as a key intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in targeting enzyme inhibition, particularly in pathways related to inflammatory diseases and metabolic disorders. The compound's ability to modulate biological pathways has positioned it as a subject of interest in high-throughput screening and drug design.
In the context of green chemistry, 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- has also been evaluated for its synthetic efficiency and environmental compatibility. With growing emphasis on sustainable synthesis, researchers are investigating catalytic methods to produce this compound with minimal waste and energy consumption. This aligns with the broader trend of eco-friendly chemical processes, which are increasingly demanded by industries and regulatory bodies.
Another area of interest is the compound's potential in material science. Its heterocyclic framework offers opportunities for designing functional materials with applications in electronics and catalysis. For instance, derivatives of 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- have been explored as ligands in coordination chemistry, contributing to the development of metal-organic frameworks (MOFs) and other advanced materials.
From a commercial perspective, the demand for 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- is driven by its utility in pharmaceutical intermediates and agrochemical formulations. Companies specializing in fine chemicals and custom synthesis are actively sourcing this compound to meet the needs of research and development projects. Its compatibility with high-yield reactions and scalable production methods further enhances its market viability.
In summary, 2H-Tetrazole,5-(3-methyl-5-isoxazolyl)- (CAS No. 13600-37-8) represents a multifaceted compound with applications spanning drug discovery, green chemistry, and material science. Its unique structural features and biological relevance make it a valuable asset in modern chemical research. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing contemporary challenges in healthcare and sustainable technology.
13600-37-8 (2H-Tetrazole,5-(3-methyl-5-isoxazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)